Cas no 87555-72-4 ([1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester)
87555-72-4 structure
Product Name:[1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester
CAS No:87555-72-4
MF:C17H18O2
MW:254.323625087738
CID:655186
PubChem ID:13126289
Update Time:2025-04-19
[1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester
- ethyl 2,6-dimethyl-3-phenylbenzoate
- ethyl 2,4-dimethyl-[1,1'-biphenyl]-3-carboxylate
- DTXSID50520001
- Ethyl 2,4-dimethyl[1,1'-biphenyl]-3-carboxylate
- SCHEMBL11051695
- KBVAJXSKWALJAI-UHFFFAOYSA-N
- 87555-72-4
-
- Inchi: 1S/C17H18O2/c1-4-19-17(18)16-12(2)10-11-15(13(16)3)14-8-6-5-7-9-14/h5-11H,4H2,1-3H3
- InChI Key: KBVAJXSKWALJAI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C)C=CC(C2C=CC=CC=2)=C1C)=O
Computed Properties
- Exact Mass: 254.130679813g/mol
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
[1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
87555-72-4 ([1,1'-Biphenyl]-3-carboxylic acid, 2,4-dimethyl-, ethyl ester) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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